Cas no 1155877-70-5 (Benzaldehyde, 3-bromo-2-fluoro-4-methoxy-)

Technical Introduction: Benzaldehyde, 3-bromo-2-fluoro-4-methoxy- Benzaldehyde, 3-bromo-2-fluoro-4-methoxy-, is a halogenated and methoxy-substituted aromatic aldehyde with significant utility in synthetic organic chemistry. The presence of bromo and fluoro substituents enhances its reactivity in cross-coupling reactions and electrophilic substitutions, while the methoxy group contributes to electronic modulation, making it a versatile intermediate for pharmaceuticals and agrochemicals. Its distinct substitution pattern allows for selective functionalization, enabling precise molecular design. The compound's stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry and material science, particularly in the synthesis of complex heterocycles and bioactive molecules. High purity and consistent quality ensure reliable performance in demanding synthetic processes.

Benzaldehyde, 3-bromo-2-fluoro-4-methoxy- structure

1155877-70-5 structure

Product Name:Benzaldehyde, 3-bromo-2-fluoro-4-methoxy-

CAS No:1155877-70-5

MF:C₈H₆BrFO₂

MW:233.034445285797

MDL:MFCD27959302

CID:2118286

PubChem ID:57703737

Update Time:2025-10-29

Benzaldehyde, 3-bromo-2-fluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- 3-bromo-2-fluoro-4-methoxyBenzaldehyde
- Benzaldehyde, 3-bromo-2-fluoro-4-methoxy-
- 3-Bromo-2-fluoro-4-methoxy-benzaldehyde
- JZZFGKYKWIWFGN-UHFFFAOYSA-N
- 1155877-70-5
- DA-24055
- F18622
- CS-0161065
- BS-14489
- A1-22459
- Z1862017928
- EN300-7440187
- SCHEMBL3466295
- MFCD27959302
- AKOS023797630
- MDL： MFCD27959302
- Inchi： 1S/C8H6BrFO2/c1-12-6-3-2-5(4-11)8(10)7(6)9/h2-4H,1H3
- InChI Key： JZZFGKYKWIWFGN-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=O)C=CC=1OC)F

Computed Properties

Exact Mass: 231.95352g/mol
Monoisotopic Mass: 231.95352g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.1

Benzaldehyde, 3-bromo-2-fluoro-4-methoxy- Pricemore >>

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